Pregna-1,4,9(11),16-tetraene-3,20-dione
Pregna-1,4,9(11),16-tetraene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
117048-56-3
VCID:
VC0141453
InChI:
InChI=1S/C21H24O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,8-10,12,16,18H,4-5,7,11H2,1-3H3/t16-,18-,20-,21+/m0/s1
SMILES:
CC(=O)C1=CCC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C
Molecular Formula:
C₂₁H₂₄O₂
Molecular Weight:
308.41
Pregna-1,4,9(11),16-tetraene-3,20-dione
CAS No.: 117048-56-3
Reference Standards
VCID: VC0141453
Molecular Formula: C₂₁H₂₄O₂
Molecular Weight: 308.41
| CAS No. | 117048-56-3 |
|---|---|
| Product Name | Pregna-1,4,9(11),16-tetraene-3,20-dione |
| Molecular Formula | C₂₁H₂₄O₂ |
| Molecular Weight | 308.41 |
| IUPAC Name | (8S,10S,13S,14S)-17-acetyl-10,13-dimethyl-6,7,8,12,14,15-hexahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H24O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,8-10,12,16,18H,4-5,7,11H2,1-3H3/t16-,18-,20-,21+/m0/s1 |
| SMILES | CC(=O)C1=CCC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C |
| Synonyms | 1,4,9(11),16-Tetraenepregna-3,20-dione; |
| PubChem Compound | 57116131 |
| Last Modified | Nov 11 2021 |
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